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Compound of Interest

Compound Name: BQR-695

Cat. No.: B606332

Introduction

BQR-695, also known as Brequinar sodium (BQR), is a potent and selective inhibitor of
dihydroorotate dehydrogenase (DHODH), the fourth enzyme in the de novo pyrimidine
biosynthetic pathway.[1] This pathway is essential for the synthesis of pyrimidine nucleotides
(uridine and cytidine), which are critical for DNA and RNA synthesis. Actively proliferating cells,
such as activated T lymphocytes, have a high demand for pyrimidines and are therefore
particularly sensitive to the inhibition of this pathway. By blocking DHODH, Brequinar depletes
the intracellular pool of pyrimidines, leading to cell cycle arrest and inhibition of proliferation,
primarily in T cells.[1] This mechanism of action underlies its immunosuppressive effects,
making it a compound of interest for organ transplantation and autoimmune diseases.[1]

These application notes provide a detailed overview of the key methodologies and protocols to
assess the efficacy of BQR-695 in both in vitro and in vivo settings.

l. In Vitro Efficacy Assessment
T-Cell Proliferation Assays

The primary mechanism of Brequinar is the inhibition of lymphocyte proliferation. Therefore, a
T-cell proliferation assay is the most direct method to measure its in vitro efficacy.

Experimental Protocol: T-Cell Proliferation Assay using CFSE

Objective: To quantify the inhibition of mitogen-stimulated T-cell proliferation by BQR-695.
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Materials:

Peripheral Blood Mononuclear Cells (PBMCs) isolated from healthy donors.

RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine,
100 U/mL penicillin, and 100 pg/mL streptomycin.

Phytohemagglutinin (PHA) or anti-CD3/CD28 antibodies.
Carboxyfluorescein succinimidyl ester (CFSE).
BQR-695 (Brequinar) stock solution.

Flow cytometer.

Procedure:

Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation.

Label the PBMCs with CFSE by incubating the cells with 5 uM CFSE in PBS for 10 minutes
at 37°C.

Quench the staining by adding 5 volumes of ice-cold complete RPMI-1640 medium.
Wash the cells twice with complete RPMI-1640 medium.

Resuspend the cells at a density of 1 x 1076 cells/mL in complete RPMI-1640 medium.
Plate 100 pL of the cell suspension into a 96-well round-bottom plate.

Add 50 pL of BQR-695 at various concentrations (e.g., 0.1 nM to 10 uM) to the wells in
triplicate. Include a vehicle control (DMSO).

Add 50 pL of a T-cell mitogen, such as PHA (5 pg/mL final concentration) or anti-CD3/CD28
beads.

Incubate the plate for 72-96 hours at 37°C in a 5% CO2 incubator.
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e Harvest the cells and analyze by flow cytometry. CFSE fluorescence intensity is halved with
each cell division. The percentage of proliferating cells is determined by gating on the CFSE-
low population.

Data Presentation:

% Proliferating T-Cells

BQR-695 Conc. % Inhibition
(Mean * SD)

Vehicle Control 855 0

0.1 nM 78+ 6 8.2

1 nM 654 23.5

10 nM 42 +3 50.6

100 nM 152 82.4

1uM 5+1 94.1

10 uM 2x1 97.6

Cytokine Production Assays

Brequinar's inhibition of T-cell activation also leads to a reduction in the production of key
cytokines, such as Interleukin-2 (IL-2).

Experimental Protocol: IL-2 Production Measurement by ELISA
Objective: To measure the effect of BQR-695 on IL-2 production by activated T-cells.
Materials:

PBMCs.

Complete RPMI-1640 medium.

PHA or anti-CD3/CD28 antibodies.

BQR-695 (Brequinar) stock solution.
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e Human IL-2 ELISA Kit.

Procedure:

« |solate and prepare PBMCs as described in the T-cell proliferation assay protocol.

o Plate 1 x 10”6 cells/mL in a 96-well flat-bottom plate.

o Add BQR-695 at various concentrations.

¢ Stimulate the cells with PHA or anti-CD3/CD28 beads.

e |ncubate for 24-48 hours at 37°C in a 5% CO2 incubator.

o Centrifuge the plate and collect the supernatant.

e Measure the concentration of IL-2 in the supernatant using a human IL-2 ELISA kit according
to the manufacturer's instructions.

Data Presentation:

IL-2 Concentration (pg/mL)

BQR-695 Conc. % Inhibition
(Mean * SD)

Vehicle Control 1500 £ 120 0

0.1 nM 1350 £ 110 10

1nM 1100 + 90 26.7

10 nM 700 + 60 53.3

100 nM 250 + 30 83.3

1uM 50+ 10 96.7

10 uM <20 >08.7

Il. In Vivo Efficacy Assessment
Delayed-Type Hypersensitivity (DTH) Model
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The DTH response is a T-cell-mediated inflammatory reaction and is a standard model for
assessing in vivo immunosuppressive activity.

Experimental Protocol: Murine DTH Model

Objective: To evaluate the effect of BQR-695 on a T-cell-mediated inflammatory response in
mice.

Materials:

e BALB/c mice.

o Methylated Bovine Serum Albumin (mBSA).

o Complete Freund's Adjuvant (CFA).

 BQR-695 (Brequinar) formulation for oral or intraperitoneal administration.
o Calipers.

Procedure:

o Sensitization (Day 0): Sensitize mice by injecting 100 ug of mBSA emulsified in CFA
subcutaneously at the base of the tail.

e Drug Treatment: Administer BQR-695 or vehicle daily from day 7 to day 14.

e Challenge (Day 14): Elicit the DTH response by injecting 20 pg of mBSA in PBS into the right
hind footpad. Inject PBS alone into the left hind footpad as a control.

o Measurement: Measure the footpad thickness of both hind paws at 24, 48, and 72 hours
after the challenge using calipers.

e The DTH response is calculated as the difference in thickness between the mBSA-injected
and PBS-injected footpads.

Data Presentation:
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Treatment Group

Dose (mg/kg)

Footpad Swelling
(mm) at 24h (Mean % Inhibition

*+ SD)
Vehicle Control 1.2+0.15 0
BQR-695 1 0.9+0.12 25
BQR-695 5 0.6 £0.10 50
BQR-695 10 0.3+0.08 75
Ill. Diagrams
© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

De Novo Pyrimidine Biosynthesis

Glutamine +
CO2 + 2ATP

ICPSII

BQR-695 Action

\ 4

+

Carbamoyl Phosphate

______.g.______

ibits
\ 4 e
Orotic Acid |===1+* dhodh_edge
DHODH
vy
UMP
\d
UTP & CTP

\ 4

DNA & RNA Synthesis

Cellular Consequence

Pyrimidine Pool
Depletion

\ 4

G1/S Phase
Cell Cycle Arrest

A

Inhibition of
T-Cell Proliferation

A

Immunosuppression

Click to download full resolution via product page

Caption: Mechanism of action of BQR-695 (Brequinar).
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Caption: Experimental workflow for the CFSE-based T-cell proliferation assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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